Cas no 1361468-69-0 (2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile
• CAS No: 1361468-69-0
• MF: C₁₀H₁₁F₂N₃O
• MW: 227.210648775101
• CID: 4932242
• Update Time: 2025-06-26

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile

• Inchi： 1S/C10H11F2N3O/c1-16-9-4-6(10(11)12)8(5-14)15-7(9)2-3-13/h4,10H,2,5,14H2,1H3
• InChI Key： LZHGVNJJJBLMNI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CC#N)N=C1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 0
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile

Comprehensive Overview of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile (CAS No. 1361468-69-0)

2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile (CAS No. 1361468-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine backbone and functional groups such as aminomethyl, difluoromethyl, and methoxy, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, which includes a nitrile group, further enhances its utility in the development of novel bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile for its potential applications in drug discovery, especially in the design of kinase inhibitors and antimicrobial agents. The incorporation of difluoromethyl groups is known to improve lipophilicity and membrane permeability, which are critical factors in optimizing drug candidates.

From an industrial perspective, the synthesis of CAS No. 1361468-69-0 involves multi-step reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize this compound, ensuring its suitability for further applications. The growing interest in green chemistry has also prompted researchers to explore eco-friendly synthetic routes for producing such intermediates, aligning with global sustainability goals.

The versatility of 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile extends beyond pharmaceuticals. In agrochemicals, it serves as a key building block for developing next-generation pesticides and herbicides. The methoxy and nitrile functionalities contribute to its herbicidal activity, while the aminomethyl group can be leveraged to enhance target specificity. This dual applicability in pharmaceuticals and agrochemicals underscores its importance in modern chemical research.

For researchers and manufacturers, understanding the stability and storage conditions of CAS No. 1361468-69-0 is crucial. Proper handling under inert atmospheres and low-temperature storage are recommended to maintain its integrity. Additionally, regulatory compliance and safety data sheets (SDS) must be consulted to ensure adherence to international standards.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-methoxypyridine-6-acetonitrile represents a cutting-edge intermediate with broad applications in life sciences. Its unique structural features and reactivity profile make it a focal point for innovation in drug and agrochemical development. As research progresses, this compound is expected to play a pivotal role in addressing challenges in healthcare and agriculture, meeting the evolving needs of a rapidly advancing industry.